6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde

• Molecular Formula: C11H11FO
• Molecular Weight: 178.20 g/mol
• IUPAC Name: 6-fluoro-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde
• InChI: InChI=1S/C11H11FO/c12-11-4-3-9-5-8(7-13)1-2-10(9)6-11/h3-4,6-8H,1-2,5H2
• InChI Key: ZZXNPHJNTWSUAB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1C=O)C=CC(=C2)F

Description

6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde is a fluorinated tetrahydronaphthalene derivative featuring an aldehyde functional group at position 2 and a fluorine substituent at position 6. The compound is hypothesized to have a molecular formula of C₁₁H₁₁FO and a molecular weight of 178.20 g/mol. The aldehyde group at position 2 confers reactivity toward nucleophilic additions, making it a valuable intermediate in organic synthesis and pharmaceutical development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde typically involves the fluorination of 1,2,3,4-tetrahydronaphthalene followed by formylation. One common method includes the use of fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions to introduce the fluorine atom. The formylation step can be achieved using Vilsmeier-Haack reaction conditions, which involve the use of DMF (dimethylformamide) and POCl₃ (phosphorus oxychloride) .

Industrial Production Methods

This would include optimizing reaction conditions for higher yields and purity, as well as ensuring safety and cost-effectiveness in an industrial setting .

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: The fluorine atom can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles under appropriate conditions

Common Reagents and Conditions

Oxidation: KMnO₄ in an aqueous medium or CrO₃ in acetic acid.

Reduction: NaBH₄ in methanol or LiAlH₄ in ether.

Substitution: Nucleophiles such as amines or thiols in polar aprotic solvents

Major Products

Oxidation: 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid.

Reduction: 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex fluorinated compounds.

Biology: Studied for its potential interactions with biological molecules and its effects on biological systems.

Medicine: Investigated for its potential use in drug development, particularly in designing molecules with improved pharmacokinetic properties.

Industry: Utilized in the development of materials with specific properties, such as fluorinated polymers.

Mechanism of Action

The mechanism of action of 6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde is primarily related to its ability to interact with various molecular targets. The fluorine atom can enhance the compound’s binding affinity to certain enzymes or receptors, while the aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules. These interactions can modulate the activity of the target molecules and influence biological pathways .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups	Key Properties/Applications	References
6-Fluoro-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde	C₁₁H₁₁FO	178.20	F at C6, CHO at C2	Aldehyde	Reactive intermediate; potential drug synthesis
6-Fluoro-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid	C₁₁H₁₁FO₂	194.20	F at C6, COOH at C2	Carboxylic Acid	High purity (≥98%); organic synthesis
1-Oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde	C₁₁H₁₀O₂	174.20	O at C1 (ketone), CHO at C2	Aldehyde, Ketone	Chiral compound; discontinued availability
6-Methoxy-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde	C₁₂H₁₂O₃	204.22	OCH₃ at C6, O at C1, CHO at C2	Aldehyde, Ketone, Methoxy	Research use; not for human consumption
6-Fluoro-3,4-dihydro-2H-naphthalen-1-one (6-fluorotetralone)	C₁₀H₉FO	164.18	F at C6, O at C1 (ketone)	Ketone	Synthesis intermediate; fluorinated analog
6-Fluoro-1-methyl-1,2,3,4-tetrahydronaphthalene	C₁₁H₁₃F	164.22	F at C6, CH₃ at C1	Alkyl	Enhanced lipophilicity; material science
Methyl 2-amino-6-chloro-1,2,3,4-tetrahydro-2-naphthalenecarboxylate hydrochloride	C₁₃H₁₇ClN₂O₂	284.74	Cl at C6, NH₂ at C2, COOCH₃ at C2	Ester, Amine	Pharmaceutical applications; stable salt form
6-Fluoro-1,2,3,4-tetrahydronaphthalen-2-ol	C₁₀H₁₁FO	166.19	F at C6, OH at C2	Alcohol	Polar hydroxyl group; drug intermediates

Functional Group Reactivity

• Aldehyde vs. Carboxylic Acid : The aldehyde group in the target compound is more reactive toward nucleophilic additions (e.g., forming Schiff bases) compared to the carboxylic acid in its analog, which is more acidic and suited for coupling reactions .
• Aldehyde vs. However, its discontinued status suggests synthetic or stability challenges .
• Fluorine vs. Chlorine/Methoxy : Fluorine’s electron-withdrawing nature enhances aromatic ring stability and metabolic resistance, whereas chlorine () and methoxy () substituents alter electronic and steric properties differently .

Physicochemical Properties

• Lipophilicity : The methyl-substituted analog () exhibits higher lipophilicity due to the alkyl group, contrasting with the polar aldehyde or hydroxyl groups in other derivatives .
• Solubility : The hydrochloride salt in improves aqueous solubility, a critical factor for pharmaceutical formulations .